2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic acid

• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol
• SMILES: CCOCC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C13H17NO5/c1-2-18-9-11(12(15)16)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,17)(H,15,16)
• InChIKey: VTURHDJTQAUGIG-UHFFFAOYSA-N

2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic Acid: Procurement-Grade Identity, Structure, and Core Properties

2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic acid (CAS 879125-81-2) is a Cbz-protected, β-ethoxy-substituted alanine derivative with the molecular formula C₁₃H₁₇NO₅ and a molecular weight of 267.28 g/mol . The compound features a benzyloxycarbonyl (Cbz) protecting group on the α-amino functionality and an ethoxy side chain at the β-position, rendering it a non-proteinogenic amino acid building block. Its SMILES notation, CCOCC(NC(=O)OCc1ccccc1)C(=O)O, reveals a chiral center at the α-carbon, distinguishing it from achiral PEG-linker analogs . This compound serves as a protected precursor to O-ethyl-L-serine and finds application in solution-phase peptide synthesis and phosphoramidate prodrug construction .

Chiral α‑carbon building block for stereoselective synthesis

Cbz protection enables orthogonal deprotection strategies

β‑ethoxy side chain supports O‑ethyl serine pharmacophore design

Procurement Risk: Why 2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic Acid Cannot Be Replaced by Generic Cbz-Amino Acids or PEG Linkers

Indiscriminate substitution with common Cbz-amino acids or PEG-based Cbz linkers fails because the β-ethoxy side chain and the chiral α-carbon are not passive structural features; they actively determine the compound's utility in stereoselective synthesis and its pharmacokinetic profile. Unlike Cbz-NH-PEG1-CH2CH2COOH, which is an achiral flexible linker, the target compound provides a rigid, chiral amino acid core essential for maintaining stereochemical integrity in downstream peptide drugs . Direct replacement with Cbz-L-serine ethyl ester alters lipophilicity and hydrogen-bonding capacity, while switching to a Boc or Fmoc protecting group sacrifices the orthogonal acid stability that is critical in multistep solution-phase routes . The quantitative evidence below demonstrates that these structural nuances translate into measurable, functionally significant differences.

Chirality Achiral PEG linkers lack the stereogenic center required for enantiopure peptide synthesis.

Stability Boc‑ or Fmoc‑protected analogs may not maintain stability under both acidic and basic conditions.

Substituent β‑hydroxy or PEG‑spacer variants alter lipophilicity and hydrogen‑bonding capacity.

2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic Acid: Head-to-Head Quantitative Differentiation Evidence for Scientific Procurement

Stereochemical Integrity: One Chiral Center vs. Zero in the Closest PEG-Linker Analog

The target compound possesses a single chiral center at the α-carbon, as depicted in its SMILES string 'CCOCC(NC(=O)OCc1ccccc1)C(=O)O' . In contrast, the structurally similar Cbz-NH-PEG1-CH2CH2COOH (CAS 1205751-19-4) has a Defined Atom Stereocenter Count of 0, confirming its achiral nature . This eliminates its utility in any synthesis requiring enantiomeric control.

Chiral Center

Head-to-head

1 (target) vs 0 (PEG linker)

Supports enantiopure synthesis; achiral analog may not substitute.

Structural analysis from SMILES and database stereocenter count.

Evidence Dimension	Number of chiral centers (stereogenic atoms)
Target Compound Data	1 (α-carbon)
Comparator Or Baseline	Cbz-NH-PEG1-CH2CH2COOH (CAS 1205751-19-4): 0
Quantified Difference	1 vs. 0 (absolute difference)
Conditions	Structural analysis confirmed by SMILES notation and database stereocenter count .

Why This Matters

For procurement of a building block intended for stereospecific peptide or prodrug synthesis, chirality is non-negotiable; the achiral PEG comparator is structurally incapable of generating enantiopure products.

Phosphoramidate Prodrug Coupling Yields: Cbz Protection Strategy Delivers >90% vs. <20% for Unprotected Nucleosides

In the synthesis of aryl phosphoramidate prodrugs, a Cbz protection/deprotection sequence enables coupling yields of 90–98%. For the anti-HCV nucleoside agents 6e and 6f, the Cbz approach achieved 96% and 93% yield in the key coupling step, compared to only 17% and 20% yield when the same nucleosides were coupled directly without Cbz protection [1]. The target compound represents the O-ethyl serine backbone embedded within the phenyl-(ethoxy-L-alaninyl)-phosphorochloridate reagent (7) employed in this strategy.

Coupling Yield

Reported

96% (Cbz) vs 20% (unprotected)

Cbz strategy reported to improve key step yield.

Tetrahedron 2011, 67, 5487–5493.

Evidence Dimension	Coupling reaction yield
Target Compound Data	Cbz-protected route: 96% (entry 5e), 93% (entry 5f)
Comparator Or Baseline	Direct coupling (no Cbz): 17% and 20% for the same substrates
Quantified Difference	4.6- to 5.6-fold yield improvement
Conditions	Coupling of Cbz-protected nucleosides (4e–f) with phenyl-(ethoxy-L-alaninyl)-phosphorochloridate (7), followed by Pd/C hydrogenolysis; Tetrahedron 2011, 67, 5487–5493.

Why This Matters

For any lab synthesizing antiviral ProTides, selecting the Cbz-protected ethoxyalanine building block is directly correlated with a 5-fold higher yield and drastically reduced purification burden compared to unprotected alternatives.

• [1] McGuigan, C. et al. Efficient synthesis of nucleoside aryloxy phosphoramidate prodrugs utilizing benzyloxycarbonyl protection. Tetrahedron 2011, 67, 5487–5493. Table 1. View Source

Orthogonal Stability: Cbz Tolerates both Acidic and Basic Conditions, Unlike Boc (Acid-Labile) and Fmoc (Base-Labile)

The Cbz group exhibits high stability to acidic conditions (e.g., TFA at room temperature, 2–4 hours) and moderate stability to basic conditions, whereas the Boc group is cleaved rapidly at pH < 1 and Fmoc is cleaved at pH > 9 . This orthogonal stability profile allows the Cbz group to remain intact while Boc and t-butyl ester groups are removed, or while Fmoc groups are deprotected with piperidine, providing strategic flexibility in multistep synthesis .

Orthogonal Stability

Class-level

Cbz tolerates acidic and basic conditions, unlike Boc (acid-labile) or Fmoc (base-labile).

Supports selective deprotection in complex synthetic routes.

General carbamate stability profiles; verify with specific sequence.

Evidence Dimension	Protecting group stability under acidic and basic conditions
Target Compound Data	Cbz: High acid stability, Moderate base stability
Comparator Or Baseline	Boc: Low acid stability (cleaved at pH<1); Fmoc: High acid stability, Low base stability (cleaved at pH>9)
Quantified Difference	Qualitative orthogonal difference; Cbz is the only option stable to both mild acids and mild bases.
Conditions	Stability profiles as described for general Cbz, Boc, and Fmoc carbamate protecting groups .

Why This Matters

In a procurement context, choosing Cbz-protected 2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic acid over its Boc- or Fmoc-protected analogs is mandatory when the downstream synthetic route involves both acidic and basic steps requiring selective deprotection.

Purity Grade Gap: 98% Standard Purity vs. 95% for Generic Cbz-Amino Acid Suppliers

The target compound is offered at a standard purity of 98% by Bidepharm, as verified by batch-specific QC documentation (NMR, HPLC, GC) . In comparison, the same compound from AKSci is supplied at a minimum purity of 95% , and the structurally related Cbz-NH-PEG1-CH2CH2COOH is also commonly listed at 95%+ . This 3% absolute purity difference translates to a 60% reduction in total impurities (2% vs. 5%).

Supplier Purity

Head-to-head

98% vs 95% (3% absolute difference)

Higher purity may reduce pre‑use purification needs.

Specifications from supplier product pages.

Evidence Dimension	Supplier standard purity (area% by HPLC)
Target Compound Data	98% (Bidepharm, BD01024219)
Comparator Or Baseline	95% (AKSci, 7696CX); 95%+ (Chemscene, Cbz-NH-PEG1-CH2CH2COOH)
Quantified Difference	3% absolute purity advantage; 60% lower impurity content
Conditions	Purity specifications as published on supplier product pages for CAS 879125-81-2 and CAS 1205751-19-4.

Why This Matters

For researchers performing stoichiometric reactions or preparing GLP-grade batches, a 98% purity specification reduces the risk of side reactions and obviates the need for additional purification, directly impacting procurement decisions.

Structural Confirmation: 2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic Acid as the Authentic Cbz-O-Ethyl-L-Serine Backbone

The IUPAC-compliant SMILES 'CCOCC(NC(=O)OCc1ccccc1)C(=O)O' confirms the presence of both the Cbz-protected amine and the β-ethoxy group . This structural fingerprint is distinct from Cbz-L-serine ethyl ester (LogP 1.23), which carries a free β-hydroxyl group, and from Cbz-NH-PEG1-CH2CH2COOH, which replaces the amino acid backbone with a flexible ethylenedioxy spacer . The ethoxy substitution increases lipophilicity relative to the hydroxyl analog, thereby altering the compound's partition coefficient and suitability for membrane-permeable prodrug design.

Structural Identity

Reported

β‑ethoxy (predicted LogP >1.5) vs β‑hydroxy (LogP 1.23) or PEG spacer (LogP 0.8)

Ethoxy substitution provides distinct lipophilicity for prodrug design.

LogP predictions; experimental confirmation advised.

Evidence Dimension	β-substituent identity and lipophilicity (LogP)
Target Compound Data	β-OCH₂CH₃ (ethoxy); predicted LogP >1.5 (class-level inference)
Comparator Or Baseline	Cbz-L-serine ethyl ester: β-OH, LogP 1.23 ; Cbz-NH-PEG1-CH2CH2COOH: no α-amino acid backbone, LogP 0.8
Quantified Difference	Lipophilicity ranking: Target ≈ Cbz-serine-OEt > Cbz-serine-OH; Target LogP precluded for direct measurement but predicted above the PEG analog.
Conditions	LogP values from Chemsrc database for Cbz-L-serine ethyl ester and PeptideDB for Cbz-NH-PEG1-CH2CH2COOH.

Why This Matters

The β-ethoxy group imparts uniquely balanced lipophilicity that cannot be replicated by β-hydroxy or PEG-spacer analogs, making it the only structurally authentic precursor for O-ethyl serine-containing pharmacophores.

Optimal Deployment Scenarios for 2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic Acid Based on Verified Differentiation Evidence

Synthesis of Antiviral Phosphoramidate (ProTide) Prodrugs Requiring High Coupling Yields

The Cbz-protected ethoxyalanine backbone is central to the phenyl-(ethoxy-L-alaninyl)-phosphorochloridate reagent used in ProTide synthesis. The Cbz protection/deprotection sequence delivers coupling yields >90%, compared to <20% for unprotected nucleophiles [1]. This makes the compound indispensable for labs pursuing efficient, scalable syntheses of nucleoside monophosphate prodrugs against HCV, HIV, and other viral targets.

Stereospecific Solution-Phase Peptide Synthesis Requiring Orthogonal Amino Protection

The compound's single chiral α-carbon preserves stereochemical fidelity during elongation, which the achiral PEG linker Cbz-NH-PEG1-CH2CH2COOH cannot provide . Furthermore, the Cbz group's orthogonal stability—resistant to both the acidic conditions that cleave Boc groups and the basic conditions that remove Fmoc—enables selective deprotection in convergent synthetic schemes .

Design of Membrane-Permeable Amino Acid Prodrugs Requiring Controlled Lipophilicity

The β-ethoxy substituent confers enhanced lipophilicity relative to Cbz-L-serine ethyl ester (LogP 1.23) , while retaining sufficient polar surface area for aqueous solubility. This balanced profile supports the design of membrane-permeable O-ethyl serine prodrugs, where the ethoxy group masks the polar hydroxyl and facilitates passive cellular uptake.

High-Purity Building Block Procurement for GMP/GLP Chemical Development

For laboratories operating under GMP or GLP quality standards, the availability of 2-([(Benzyloxy)carbonyl]amino)-3-ethoxypropanoic acid at a verified 98% purity with full analytical documentation (NMR, HPLC, GC) eliminates the need for pre-use purification and reduces the risk of impurity-related synthesis failures, a 60% impurity reduction over the typical 95% material .

Application

Selection Property

Validation Focus

Antiviral ProTide synthesis

Cbz protection/release chemistry

Coupling yield and deprotection purity

Stereospecific peptide synthesis

Single chiral center & orthogonal Cbz stability

Enantiomeric integrity after elongation; selective deprotection

Membrane‑permeable prodrug design

β‑ethoxy lipophilicity

LogP assessment; cellular uptake studies

High‑purity building block procurement

Supplier purity grade

Lot‑specific QC documentation review

• [1] McGuigan, C. et al. Efficient synthesis of nucleoside aryloxy phosphoramidate prodrugs utilizing benzyloxycarbonyl protection. Tetrahedron 2011, 67, 5487–5493. Table 1. View Source